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Compound of Interest

Compound Name: 1,5-Anhydro-D-fructose

Cat. No.: B1202111

Essential Safety and Handling Guide for 1,5-
Anhydro-D-fructose

For researchers, scientists, and drug development professionals, ensuring the safe handling of
all laboratory chemicals is paramount. This guide provides essential safety and logistical
information for 1,5-Anhydro-D-fructose. While specific data for 1,5-Anhydro-D-fructose is
limited, the following guidance is based on the safety protocols for the closely related and
structurally similar compound, D(-)-Fructose. Adherence to these protocols is crucial for
maintaining a safe working environment.

Personal Protective Equipment (PPE)

When handling 1,5-Anhydro-D-fructose, particularly in its solid, powdered form, the following
personal protective equipment is recommended to minimize exposure:
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Protection Type

Recommended Equipment

Standards

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Conforming to OSHA's 29 CFR
1910.133 or European
Standard EN166.[1][2]

Skin Protection

Chemically resistant gloves
(e.g., nitrile rubber) and a

standard laboratory coat.

Glove selection should be
based on the specific
laboratory conditions and

potential for contact.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used in
situations where dust may be

generated.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[2]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to ensure the stability of the compound and

the safety of laboratory personnel.

Handling:

e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation of dust.[3][2]

¢ Avoid Dust Formation: Take care to avoid the formation of dust when transferring or weighing

the solid material.[1][3][2]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1][2] Wash hands thoroughly

after handling. Keep away from food, drink, and animal feedingstuffs.[1][4]

Storage:

o Container: Store in a tightly closed container.[1]
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» Conditions: Keep in a dry, cool, and well-ventilated place.[1][2] The recommended storage
temperature is between 15 — 25 °C.

e Incompatibilities: Avoid exposure to moisture and strong oxidizing agents.[1][3][2]

Disposal Plan

All waste materials should be disposed of in accordance with national and local regulations.[1]

e Solid Waste: Unused or contaminated solid material should be collected in a suitable,
labeled container for disposal.[1][3]

e Liquid Waste: Do not empty into drains.[1] Solutions containing 1,5-Anhydro-D-fructose
should be collected in a labeled waste container for chemical waste disposal.

Emergency First Aid Procedures

In the event of accidental exposure, the following first aid measures should be taken
immediately:
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Exposure Route First Aid Measures

If dust is inhaled, move the individual to fresh
) air.[1] If breathing is difficult, provide artificial
Inhalation o . L
respiration. Seek medical attention if symptoms

appear.

Brush off any loose particles from the skin.
) Wash the affected area with plenty of soap and
Skin Contact o ]
water.[1] If irritation develops, seek medical

attention.[1]

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids.[1] Seek medical

attention.

Do NOT induce vomiting. Rinse the mouth with
Ingestion water and drink 2-4 cupfuls of milk or water.

Seek medical attention if symptoms occur.[3]

Visualizing the Handling Workflow

To ensure a clear and logical process for handling 1,5-Anhydro-D-fructose, the following
workflow diagram outlines the key steps from preparation to disposal.
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Caption: Workflow for Safe Handling of 1,5-Anhydro-D-fructose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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